4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid

• Molecular Formula: C22H25NO5S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 4-oxo-4-[(6-phenyl-3-propoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]butanoic acid
• InChI: InChI=1S/C22H25NO5S/c1-2-12-28-22(27)20-16-9-8-15(14-6-4-3-5-7-14)13-17(16)29-21(20)23-18(24)10-11-19(25)26/h3-7,15H,2,8-13H2,1H3,(H,23,24)(H,25,26)
• InChI Key: ONMJSURKIICCNG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=C(SC2=C1CCC(C2)C3=CC=CC=C3)NC(=O)CCC(=O)O

Description

4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid is a complex organic compound with a unique structure that includes a benzothiophene ring, a phenyl group, and a butanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods aim to optimize yield and purity while minimizing production costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as N-bromophthalimide in aqueous acetic acid medium.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride.

Substitution: Substitution reactions can occur at different positions on the benzothiophene ring or the phenyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like N-bromophthalimide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different oxidized derivatives, while substitution reactions can produce various substituted benzothiophene derivatives .

Scientific Research Applications

4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid has several scientific research applications, including:

Chemistry: This compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential therapeutic applications, including anti-inflammatory or anticancer properties.

Industry: It can be used in the development of new materials or as an intermediate in the synthesis of other complex compounds.

Mechanism of Action

The mechanism of action of 4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or bind to specific receptors, leading to a cascade of biochemical events. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other 4-oxo-4-arylbutanoic acids and benzothiophene derivatives, such as:

• 4-Oxo-4-{[1-(5,6,7,8-tetrahydro-2-naphthalenyl)propyl]amino}butanoic acid
• 4-Oxo-4-{[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]amino}butanoic acid
• 4-Oxo-4-(p-tolyl)butanoic acid

Uniqueness

What sets 4-Oxo-4-{[6-phenyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}butanoic acid apart is its unique combination of structural features, including the benzothiophene ring and the propoxycarbonyl group.